Cas no 42123-27-3 (Tetradehydropodophyllotoxin)

• Product Name: Tetradehydropodophyllotoxin
• CAS No: 42123-27-3
• MF: C₂₂H₁₈O₈
• MW: 410.373527050018
• CID: 1061281
• PubChem ID: 5316463
• Update Time: 2025-04-20

Tetradehydropodophyllotoxin Chemical and Physical Properties

Names and Identifiers

• Tetradehydropodophyllotoxin
• Tetradehydropodophyl
• 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one
• Dehydropodophyllotoxin
• AC-34640
• AKOS040760786
• HY-N2502
• CS-0022773
• CHEMBL487214
• MS-27065
• FT-0777104
• 42123-27-3
• 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
• 5-hydroxy-9-(3,4,5-trimethoxyphenyl)-6H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
• G14185
• 16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0(3),?.0(1)(1),(1)?]hexadeca-1,3(7),8,10,15-pentaen-12-one
• 5-hydroxy-9-(3,4,5-trimethoxyphenyl)-6H-(2)benzofuro(5,6-f)(1,3)benzodioxol-8-one
• DA-68065

• Inchi： 1S/C22H18O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,23H,8-9H2,1-3H3
• InChI Key： HSSDVCMYTACNSM-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C1)C(=C1C=C3C(=CC1=C2C1C=C(C(=C(C=1)OC)OC)OC)OCO3)O)=O

Computed Properties

• Exact Mass: 410.10016753 g/mol
• Monoisotopic Mass: 410.10016753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 410.4
• XLogP3: 3.6
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 286-288 º C (decomposition)
• Solubility: Insuluble (6.6E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans